N-(3-chloro-2-methylphenyl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13ClN4O2S/c1-10-12(17)3-2-4-13(10)19-14(22)9-24-16-21-20-15(23-16)11-5-7-18-8-6-11/h2-8H,9H2,1H3,(H,19,22)
• InChI Key: JLVRRQJXNJHBRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves linear synthetic routes that allow for the introduction of the desired functional groups into the core structure. For instance, Vinayak et al. (2014) described the synthesis of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol, which share similarities with the target compound, through a process characterized by LCMS, IR, 1H and 13C spectroscopies, and elemental analysis (Vinayak, Sudha, Lalita, & Kumar, 2014).

Scientific Research Applications

Anticancer Properties

Research has demonstrated the synthesis and characterization of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol, which were evaluated for their in vitro anticancer activity. Compounds exhibited significant cytotoxicity against human leukemic cell lines, including PANC-1, HepG2, and MCF7, highlighting their potential as anticancer agents (Vinayak et al., 2014).

Antibacterial Agents

Derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides have been synthesized and shown to possess significant antibacterial activity. These findings suggest the relevance of such compounds in developing new antibacterial agents (Ramalingam et al., 2019).

Anti-inflammatory Activity

Several compounds, including N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, have been synthesized and tested for anti-inflammatory activity. Among these, specific derivatives showed significant anti-inflammatory activity, indicating their potential in treating inflammation-related conditions (Sunder et al., 2013).

Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity. The study of these compounds not only contributes to understanding the effect of hydrogen bonding on self-assembly processes but also highlights their potential as antioxidants (Chkirate et al., 2019).